Cas no 89433-50-1 (1-Piperazineacetamide, N-pentyl-)

• Product Name: 1-Piperazineacetamide, N-pentyl-
• CAS No: 89433-50-1
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 601050
• PubChem ID: 13289376
• Update Time: 2025-04-19

1-Piperazineacetamide, N-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, N-pentyl-
• N-pentyl-2-piperazin-1-ylacetamide
• AKOS005261389
• DTXSID60534917
• 89433-50-1
• N-PENTYL-2-(PIPERAZIN-1-YL)ACETAMIDE
• MFCD10011122
• SCHEMBL10687011

• Inchi： 1S/C11H23N3O/c1-2-3-4-5-13-11(15)10-14-8-6-12-7-9-14/h12H,2-10H2,1H3,(H,13,15)
• InChI Key： DGOZINGOVPFLGV-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)NCCCCC

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.4Ų